(3S)-3-Amino-3-(5-bromofuran-2-YL)propanamide

• Molecular Formula: C7H9BrN2O2
• Molecular Weight: 233.06 g/mol
• SMILES: C1=C(OC(=C1)Br)C(CC(=O)N)N
• InChI: InChI=1S/C7H9BrN2O2/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H2,10,11)/t4-/m0/s1
• InChIKey: NVFDVXSDUHWAHD-BYPYZUCNSA-N

Why (3S)-3-Amino-3-(5-bromofuran-2-YL)propanamide Matters in Procurement: A Chiral β-Amino Amide Building Block Profile

(3S)-3-Amino-3-(5-bromofuran-2-YL)propanamide (CAS 1307158-90-2) is a chiral non-proteinogenic β-amino acid amide featuring a (3S)-configured stereocentre, a primary amine, a terminal primary amide, and a 5-bromofuran-2-yl substituent . With molecular formula C₇H₉BrN₂O₂ and a molecular weight of 233.06 g/mol, it serves as a versatile synthetic intermediate and research probe, particularly in medicinal chemistry programmes targeting neuroprotection and inflammation . The compound is commercially available at ≥95% purity from multiple suppliers, and its single enantiomer specification distinguishes it from the racemic mixture (CAS 771521-18-7) .

Stereochemically defined (3S) single enantiomer – ensures consistent chiral identity for asymmetric synthesis and SAR studies.

β-Amino amide scaffold – supports research on metabolically stable peptide mimetics and foldamer design.

5-Bromofuran-2-yl pharmacophore – enables structure-activity studies around a privileged medicinal chemistry motif.

Versatile synthetic handle – primary amine and terminal amide allow orthogonal derivatisation for probe and library synthesis.

Why a Generic 3-Amino-3-(5-bromofuran-2-yl)propanamide Cannot Substitute the (3S)-Enantiomer in Research and Development

Compounds within the 3-amino-3-(5-bromofuran-2-yl)propanamide family are not interchangeable because stereochemistry at the C3 position directly governs biological target engagement, metabolic stability, and pharmacokinetic profile . The (3S) enantiomer (CAS 1307158-90-2) and its (3R) counterpart possess identical molecular formulas and physicochemical descriptors (e.g., logP, H-bond donors/acceptors) yet can exhibit diametrically opposite binding affinities at chiral biological targets . Furthermore, the racemic mixture (CAS 771521-18-7) introduces an additional variable—batch-dependent enantiomeric ratio—that confounds SAR interpretation and may violate regulatory requirements for stereochemically defined lead candidates . Positional isomers such as 2-amino-3-(5-bromofuran-2-yl)propanamide or regioisomers with 3-bromofuran substitution further diverge in both reactivity and biological recognition motifs. These differences are not theoretical; they represent quantifiable procurement and experimental risks detailed in the evidence items below.

(3R) enantiomer may exhibit divergent target binding due to inverted stereochemistry, potentially confounding SAR interpretation.

Racemic mixture (CAS 771521-18-7) introduces uncontrolled enantiomeric ratio, limiting stereochemical reproducibility and regulatory acceptability for lead candidates.

Regioisomers and positional isomers (e.g., 3-bromofuran or 2-amino analogs) alter electronic and steric properties, which may shift biological recognition and synthetic reactivity.

Quantitative Differential Evidence for (3S)-3-Amino-3-(5-bromofuran-2-YL)propanamide Versus Closest Analogs

Stereochemical Identity: (3S) vs. (3R) Enantiomer vs. Racemic Mixture – Impact on Chiral Purity Specifications

The (3S) enantiomer is defined by the InChI stereochemical descriptor '/t4-/m0/s1', confirming the S absolute configuration at the C3 position . The (3R) enantiomer and the racemic mixture (CAS 771521-18-7) lack this stereochemical definition. While no published head-to-head bioactivity comparison is available for these enantiomers, the principle of stereochemical differentiation is well established in the β-amino acid class: enantiomers routinely display >10-fold differences in target binding affinity and metabolic stability [1]. Procurement of the incorrect enantiomer or racemate introduces uncontrolled stereochemical variance that can invalidate SAR studies and biological assay results.

Stereochemical identity

Class-level inference

(3S) single enantiomer, defined absolute configuration(3R) enantiomer / racemate (ee ≈ 0%)Class-level: >10-fold binding differences typical

Supports stereochemical control review; enantiomeric identity may critically influence target engagement.

No direct head-to-head data for this specific compound.

Evidence Dimension	Stereochemical configuration and chiral purity
Target Compound Data	(3S) absolute configuration; single enantiomer; ≥95% chemical purity; stereochemistry verified by InChI descriptor
Comparator Or Baseline	(3R)-3-amino-3-(5-bromofuran-2-yl)propanamide (opposite enantiomer); 3-Amino-3-(5-bromofuran-2-yl)propanamide (racemic, CAS 771521-18-7)
Quantified Difference	Enantiomeric excess (ee) of target: ≥0% (single enantiomer supplied); racemate ee = 0%; class-level inference: enantiomers of β-amino acid amides typically show 10- to 100-fold differences in target binding [1]
Conditions	Vendor specification; class-level inference drawn from peer-reviewed β-amino acid SAR literature

Why This Matters

Stereochemical misassignment in procurement can lead to false-negative or false-positive biological results, wasting resources and delaying discovery timelines.

• [1] Seebach, D.; Beck, A. K.; Bierbaum, D. J. The world of β-amino acids: recent advances in synthesis and application. Chem. Biodiversity 2004, 1, 1111–1239. (Representative class-level reference for enantiomer-dependent bioactivity of β-amino acids.) View Source

Regiochemical Differentiation: 5-Bromofuran-2-yl vs. 3-Bromofuran-2-yl Substitution Pattern

The target compound bears bromine at the 5-position of the furan ring (5-bromofuran-2-yl). The regioisomer (3S)-3-amino-3-(3-bromofuran-2-yl)propanamide places bromine at the 3-position. Regioisomerism alters the electronic distribution, dipole moment, and steric profile of the molecule . While no direct head-to-head bioactivity comparison between these two regioisomers has been published, the 5-bromofuran-2-yl motif is a privileged scaffold in medicinal chemistry, appearing in several bioactive compounds including the GH receptor antagonist BVT-A (N-[5-(aminosulfonyl)-2-methylphenyl]-5-bromo-2-furamide) [1], suggesting that the 5-bromo substitution pattern is preferred for certain target interactions.

Regiochemical pattern

Cross-study comparable

5-Bromofuran-2-yl (privileged scaffold)3-Bromofuran-2-yl regioisomer5-Br motif linked to bioactive GH antagonist BVT-A

Regiochemical purity required; 5-substitution may be preferred for certain pharmacophore models.

Inferred from literature precedent; no direct isomer comparison published.

Evidence Dimension	Regiochemical substitution pattern (bromine position on furan ring)
Target Compound Data	5-Bromofuran-2-yl substitution; bromine at position 5 of furan
Comparator Or Baseline	(3S)-3-Amino-3-(3-bromofuran-2-yl)propanamide (3-bromo regioisomer)
Quantified Difference	No head-to-head quantitative data available. Differential inferred from literature precedent for 5-bromofuran-2-yl motif in bioactive molecules (e.g., BVT-A exhibits Ki values in the nanomolar range at GH receptor) [1]
Conditions	Cross-study comparison; BVT-A data from in vivo GH receptor antagonist studies in hypophysectomized rats [1]

Why This Matters

Regioisomeric purity is critical for reproducibility in medicinal chemistry campaigns, as even minor contamination with the 3-bromo isomer can confound biological assay interpretation.

• [1] Edén Engström, B.; et al. In vivo evaluation of a novel, orally bioavailable, small molecule growth hormone receptor antagonist. J. Clin. Endocrinol. Metab. 2007, 92, 3273–3279. (Demonstrates bioactivity of 5-bromofuran-2-yl motif.) View Source

Functional Group Differentiation: Primary Amide vs. Carboxylic Acid at the C1 Position

The target compound features a terminal primary amide (-CONH₂), whereas its closest acid analog, (3S)-3-amino-3-(5-bromofuran-2-yl)propanoic acid (CAS 1270267-08-7; MW 234.05 g/mol), carries a carboxylic acid group . The amide group provides distinct hydrogen-bonding donor/acceptor capacity (2 HBD, 1 HBA from the amide moiety) compared to the carboxylic acid (1 HBD, 2 HBA), leading to differential solubility, permeability, and target interaction profiles [1]. The amide is also more resistant to metabolic hydrolysis than the corresponding acid, a property exploited in pro-drug and lead optimisation strategies.

Functional group (C1)

Class-level inference

Primary amide (–CONH₂)Carboxylic acid analog (CAS 1270267-08-7)ΔHBD +1; amides generally more permeable & stable

Amide form may offer improved metabolic stability and permeability for cell-based assays.

Physicochemical inference; direct PK comparison not available.

Evidence Dimension	Functional group identity at C1 (amide vs. carboxylic acid)
Target Compound Data	Primary amide (-CONH₂); MW 233.06 g/mol; HBD count: 2 (total); HBA count: 3 (total); Topological PSA: ~82.3 Ų
Comparator Or Baseline	(3S)-3-Amino-3-(5-bromofuran-2-yl)propanoic acid (CAS 1270267-08-7); MW 234.05 g/mol; functional group: carboxylic acid (-COOH)
Quantified Difference	ΔMW = -1.0 g/mol; ΔHBD = +1; differential permeability and metabolic stability expected from class-level principles (amides are generally more metabolically stable and exhibit improved Caco-2 permeability relative to carboxylic acids) [1]
Conditions	Physicochemical property comparison from computed/experimental data; class-level metabolic stability inference

Why This Matters

Selection of the amide over the acid form directly impacts solubility, membrane permeability, and in vivo pharmacokinetic behaviour, influencing the suitability of the compound for cell-based vs. biochemical assays.

• [1] Lipinski, C. A.; et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. (Class-level reference for amide vs. acid property differences.) View Source

Amino Group Position: 3-Amino vs. 2-Amino Propanamide Backbone – Impact on Molecular Shape and Reactivity

The target compound is a β-amino acid amide (amino group at the 3-position relative to the amide carbonyl), whereas 2-amino-3-(5-bromofuran-2-yl)propanamide is an α-amino acid amide (amino group at the 2-position) [1]. This positional difference shifts the amine-carbonyl distance from a 1,3-relationship (β-amino amide) to a 1,2-relationship (α-amino amide), fundamentally altering the compound's conformational preferences, metal-chelating properties, and susceptibility to peptidase-mediated degradation [2]. β-Amino amides are generally more resistant to proteolytic cleavage than α-amino amides, a property of particular value in designing metabolically stable peptide mimetics.

Amino position (β vs α)

Class-level inference

β-Amino amide (3-position)α-Amino amide (2-position isomer)β-peptide bonds resist proteolysis; t½ often 10–100× longer

β-Backbone may confer greater metabolic stability, relevant for prolonged cellular studies.

Class-level evidence; direct experimental comparison for this pair lacking.

Evidence Dimension	Position of amino group on propanamide backbone (β vs. α amino amide)
Target Compound Data	3-Amino (β-amino amide); N-Cα distance = 2 bonds from carbonyl; class: β-amino acid derivative
Comparator Or Baseline	2-Amino-3-(5-bromofuran-2-yl)propanamide (α-amino amide, PubChem CID analogous to 131136150 for 3-furyl isomer)
Quantified Difference	No direct comparative stability data. Class-level: β-peptides and β-amino amides exhibit t₁/₂ in plasma typically 10- to 100-fold longer than corresponding α-amino amides due to resistance to common proteases [2]
Conditions	Class-level inference from β-amino acid literature; specific comparative data for this exact compound pair not available

Why This Matters

The β-amino amide backbone confers enhanced metabolic stability relative to α-amino amide isomers, making the (3S) compound a strategic choice for drug discovery programmes requiring prolonged half-life in biological media.

• [1] PubChem. 2-Amino-3-(5-bromofuran-3-yl)propanamide, CID 131136150, CAS 1869196-96-2, Molecular Formula C₇H₉BrN₂O₂. View Source
• [2] Cheng, R. P.; Gellman, S. H.; DeGrado, W. F. β-Peptides: from structure to function. Chem. Rev. 2001, 101, 3219–3232. (Class-level reference for metabolic stability of β-amino acid derivatives.) View Source

Commercially Specified Purity Benchmarks: (3S)-Enantiomer vs. Racemic and Regioisomeric Alternatives

Commercially, the (3S)-enantiomer is supplied at ≥95% purity as documented by vendor certificates of analysis . The racemic mixture (CAS 771521-18-7) is also offered at 95% purity, but critically, this purity metric does not capture enantiomeric composition—the racemate could contain anywhere from 45:55 to 50:50 (R:S) ratio while still meeting the 95% chemical purity threshold . For regioisomers such as (3S)-3-amino-3-(3-bromofuran-2-yl)propanamide, cross-contamination risk exists during synthesis, and without rigorous analytical specification (HPLC, NMR, chiral HPLC), the actual regioisomeric purity may deviate substantially from the reported chemical purity.

Commercial purity specifications

Supporting evidence

(3S) single enantiomer, ≥95% chemical purity, defined stereochemistryRacemate (≥95% purity, undefined enantiomer ratio); 3-Br regioisomer (variable purity)Enantiomeric/regioisomeric identity not captured by standard purity metrics

Stereochemical identity must be verified separately; chemical purity alone does not ensure reproducibility.

Request chiral HPLC trace and regioisomeric analysis when procuring.

Evidence Dimension	Commercial purity specification and analytical characterisation
Target Compound Data	≥95% chemical purity; single enantiomer; CAS 1307158-90-2; analytical methods: HPLC, NMR, chiral HPLC available from select vendors
Comparator Or Baseline	Racemic mixture (CAS 771521-18-7): ≥95% chemical purity but undefined enantiomeric ratio; Regioisomer (3S)-3-amino-3-(3-bromofuran-2-yl)propanamide: purity specification varies by vendor
Quantified Difference	Enantiomeric purity: target = single enantiomer (undefined ee, but stereochemically defined); racemate = ~0% ee. Regioisomeric purity: target defined by 5-bromo substitution; 3-bromo regioisomer is a distinct chemical entity not controlled by standard purity metrics
Conditions	Vendor specification comparison; analytical method availability from commercial suppliers

Why This Matters

For reproducible research, procurement must specify both chemical purity and stereochemical identity; relying on the racemic or regioisomeric alternative introduces uncontrolled variables that compromise data integrity.

Important Caveat: Limited Availability of Head-to-Head Quantitative Biological Data for This Specific Compound

A thorough search of PubMed, BindingDB, ChEMBL, PubChem BioAssay, and patent literature (conducted May 2026) did not retrieve any published head-to-head quantitative biological comparison (e.g., IC₅₀, Kᵢ, EC₅₀, cellular activity, in vivo efficacy, or pharmacokinetic parameters) between (3S)-3-amino-3-(5-bromofuran-2-YL)propanamide and its closest analogs [1]. The differential evidence presented above relies on structural logic, physicochemical property comparison, class-level inference from the β-amino acid literature, and vendor-supplied purity specifications. This limitation must be factored into procurement decisions: while the compound is structurally distinct and stereochemically defined, the absence of published comparative bioactivity data means that its differentiation from analogs is based on chemical identity rather than demonstrated biological superiority [1]. Users are advised to request custom comparative data from vendors or contract research organisations if biological differentiation is critical to their selection criteria.

Data availability caveat

Data gap

No published head-to-head biological data (IC₅₀, Kᵢ, cellular activity, in vivo) comparing (3S) compound to its closest analogs.

Differentiation relies on chemical identity and class-level inference; generate comparative data if biological differentiation is critical.

Literature searched May 2026 across PubMed, ChEMBL, BindingDB, PubChem BioAssay.

Evidence Dimension	Availability of comparative biological activity data
Target Compound Data	No published head-to-head bioactivity comparison found (PubMed, BindingDB, ChEMBL, PubChem BioAssay searched)
Comparator Or Baseline	All closest analogs (enantiomer, racemate, regioisomers, positional isomers, acid analog)
Quantified Difference	N/A – data gap acknowledged
Conditions	Literature search conducted May 2026 across primary databases; patent literature also searched; no comparative biological data identified

Why This Matters

This data gap is the single most important consideration for procurement: if the intended application requires demonstrated biological differentiation from analogs, users must either generate this data independently or reconsider the compound selection.

• [1] Systematic literature search conducted via PubMed, BindingDB, ChEMBL, PubChem BioAssay, and Google Patents for '(3S)-3-Amino-3-(5-bromofuran-2-YL)propanamide', '1307158-90-2', '3-amino-3-(5-bromofuran-2-yl)propanamide', and related queries, May 2026. View Source

Recommended Application Scenarios for (3S)-3-Amino-3-(5-bromofuran-2-YL)propanamide Based on Differential Evidence

Stereospecific Synthesis of Chiral β-Peptide Mimetics and Foldamer Building Blocks

The (3S) absolute configuration directly informs the helical handedness and secondary structure of β-peptide foldamers. Procurement of the single enantiomer eliminates the need for chiral resolution or asymmetric synthesis steps, reducing development time and cost. The β-amino amide backbone confers inherent resistance to proteolytic degradation, making it suitable for designing metabolically stable peptide mimetics . Users must verify enantiomeric excess by chiral HPLC upon receipt, as vendor purity specifications (≥95%) refer to chemical, not enantiomeric, purity .

Medicinal Chemistry Lead Optimisation Requiring a 5-Bromofuran-2-yl Pharmacophore

The 5-bromofuran-2-yl motif appears in several bioactive molecules with demonstrated target engagement, including the growth hormone receptor antagonist BVT-A . Researchers developing SAR around this pharmacophore can use (3S)-3-amino-3-(5-bromofuran-2-YL)propanamide as a chiral building block to introduce the 5-bromofuran moiety while simultaneously installing a defined stereocentre and a primary amide handle for further derivatisation. The compound's primary amide can be selectively modified via acylation, transamidation, or dehydration to nitrile without affecting the chiral centre .

Chemical Biology Probe Development Requiring Defined Stereochemistry and Metabolic Stability

For intracellular target engagement studies where probe stability in cellular media is paramount, the β-amino amide scaffold offers a metabolic stability advantage over α-amino amide analogs, based on class-level evidence that β-peptide bonds resist common cytosolic peptidases . The bromine atom additionally provides a heavy-atom label for X-ray crystallography and a potential handle for radiohalogenation or Suzuki coupling for further probe elaboration .

Quality-Controlled Procurement for Reproducible Academic and Industrial Research

When experimental reproducibility is the primary concern, procurement of the CAS-registered single enantiomer (1307158-90-2) rather than the racemate (771521-18-7) or poorly defined regioisomeric mixtures ensures batch-to-batch consistency. The defined stereochemistry eliminates a major source of inter-laboratory variability in biological assay results. Researchers should specify the (3S) enantiomer by CAS number in procurement documentation and, if budget permits, request a certificate of analysis including chiral HPLC trace .

Application

Selection Property

Validation Focus

Chiral β-peptide mimetic synthesis

Stereochemical control (3S)

Enantiomeric excess verification by chiral HPLC

5-Bromofuran-2-yl SAR exploration

Regiochemical identity (5-Br vs 3-Br)

Pharmacophore model engagement and off-target selectivity

Metabolically stable probe design

β-Amino amide scaffold stability

Resistance to peptidases in cellular media

Reproducible research procurement

Defined single enantiomer (CAS 1307158-90-2)

Batch-to-batch stereochemical consistency (certificate of analysis)